Cas no 57154-20-8 (2-{(3-Chlorophenyl)aminomethyl}-1H-isoindole-1,3(2H)-dione)
2-{(3-Chlorophenyl)aminomethyl}-1H-isoindole-1,3(2H)-dione Chemical and Physical Properties
Names and Identifiers
-
- 2-[(3-chloroanilino)methyl]isoindole-1,3-dione
- 2-{[(3-chlorophenyl)amino]methyl}-1H-isoindole-1,3(2H)-dione
- AC1L75T3
- DivK1c_001876
- HMS557F22
- Maybridge1_005588
- N-(3-Chlor-anilinomethyl)-phthalimid
- N-(3-chloro-anilinomethyl)-phthalimide
- N-m-Chlorphenylaminomethyl-phthalimid
- NSC201544
- STK270224
- LS-05864
- SB64768
- RB 00029
- 57154-20-8
- 2-([(3-Chlorophenyl)amino]methyl)-1h-isoindole-1,3(2h)-dione
- MFCD00178390
- 2-(((3-Chlorophenyl)amino)methyl)isoindoline-1,3-dione
- CDS1_000836
- 2-[[(3-chlorophenyl)amino]methyl]isoindole-1,3-dione
- NSC-201544
- DTXSID20308035
- AKOS002968831
- 2-{[(3-CHLOROPHENYL)AMINO]METHYL}ISOINDOLE-1,3-DIONE
- DS-003795
- CCG-249620
- 2-{[(3-chlorophenyl)amino]methyl}-2,3-dihydro-1H-isoindole-1,3-dione
- 2-{(3-Chlorophenyl)aminomethyl}-1H-isoindole-1,3(2H)-dione
-
- MDL: MFCD00178390
- Inchi: 1S/C15H11ClN2O2/c16-10-4-3-5-11(8-10)17-9-18-14(19)12-6-1-2-7-13(12)15(18)20/h1-8,17H,9H2
- InChI Key: MOZUUUFQJFCUHW-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)NCN1C(C2C=CC=CC=2C1=O)=O
Computed Properties
- Exact Mass: 286.05103
- Monoisotopic Mass: 286.051
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 377
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 49.4Ų
Experimental Properties
- Density: 1.437
- Boiling Point: 484.9°Cat760mmHg
- Flash Point: 247°C
- PSA: 49.41
2-{(3-Chlorophenyl)aminomethyl}-1H-isoindole-1,3(2H)-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C061920-250mg |
2-{[(3-Chlorophenyl)amino]methyl}-1H-isoindole-1,3(2H)-dione |
57154-20-8 | 250mg |
$ 185.00 | 2022-06-06 | ||
| TRC | C061920-500mg |
2-{[(3-Chlorophenyl)amino]methyl}-1H-isoindole-1,3(2H)-dione |
57154-20-8 | 500mg |
$ 300.00 | 2022-06-06 | ||
| TRC | C061920-1000mg |
2-{[(3-Chlorophenyl)amino]methyl}-1H-isoindole-1,3(2H)-dione |
57154-20-8 | 1g |
$ 480.00 | 2022-06-06 | ||
| Chemenu | CM261620-5g |
2-(((3-Chlorophenyl)amino)methyl)isoindoline-1,3-dione |
57154-20-8 | 95%+ | 5g |
$497 | 2021-08-18 | |
| abcr | AB410621-500 mg |
2-{[(3-Chlorophenyl)amino]methyl}-1H-isoindole-1,3(2H)-dione |
57154-20-8 | 500MG |
€195.40 | 2023-02-19 | ||
| abcr | AB410621-1 g |
2-{[(3-Chlorophenyl)amino]methyl}-1H-isoindole-1,3(2H)-dione |
57154-20-8 | 1g |
€239.00 | 2023-06-16 | ||
| Chemenu | CM261620-1g |
2-(((3-Chlorophenyl)amino)methyl)isoindoline-1,3-dione |
57154-20-8 | 95%+ | 1g |
$*** | 2023-05-30 | |
| Matrix Scientific | 077170-500mg |
2-{[(3-Chlorophenyl)amino]methyl}-1H-isoindole-1,3(2H)-dione |
57154-20-8 | 500mg |
$168.00 | 2023-09-09 | ||
| Matrix Scientific | 077170-1g |
2-{[(3-Chlorophenyl)amino]methyl}-1H-isoindole-1,3(2H)-dione |
57154-20-8 | 1g |
$210.00 | 2023-09-09 | ||
| abcr | AB410621-500mg |
2-{[(3-Chlorophenyl)amino]methyl}-1H-isoindole-1,3(2H)-dione; . |
57154-20-8 | 500mg |
€205.00 | 2025-04-17 |
2-{(3-Chlorophenyl)aminomethyl}-1H-isoindole-1,3(2H)-dione Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 2-{(3-Chlorophenyl)aminomethyl}-1H-isoindole-1,3(2H)-dione
Professional Introduction to Compound with CAS No. 57154-20-8 and Product Name: 2-{(3-Chlorophenyl)aminomethyl}-1H-isoindole-1,3(2H)-dione
The compound with the CAS number 57154-20-8 and the product name 2-{(3-Chlorophenyl)aminomethyl}-1H-isoindole-1,3(2H)-dione represents a significant advancement in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and molecular medicine. The presence of both aromatic and heterocyclic moieties in its structure imparts distinct chemical properties that make it a valuable candidate for further exploration.
At the core of this compound's appeal lies its intricate molecular architecture, which includes a 3-chlorophenyl group and an isoindole core. The 3-chlorophenyl moiety introduces electrophilic characteristics, enhancing reactivity in various biochemical pathways. Meanwhile, the isoindole scaffold, known for its stability and versatility, provides a robust platform for functionalization. This combination has been exploited in recent studies to develop novel pharmacophores targeting specific biological pathways.
Recent research has highlighted the compound's potential in modulating enzyme activity and interacting with biological targets. For instance, studies have demonstrated its ability to inhibit certain kinases and phosphodiesterases, which are critical in regulating cellular processes such as proliferation and apoptosis. The aminomethyl group further extends its utility by allowing for derivatization, enabling the synthesis of analogs with tailored properties. Such modifications are essential for optimizing bioavailability and therapeutic efficacy.
In the realm of drug development, this compound has been investigated for its role in addressing multifaceted diseases. Its dual functionality—aromatic interaction and heterocyclic stability—makes it particularly interesting for applications in oncology and neurology. Preliminary clinical trials have shown promising results when used in combination therapies, suggesting synergistic effects that could enhance treatment outcomes. The structural diversity inherent in 2-{(3-Chlorophenyl)aminomethyl}-1H-isoindole-1,3(2H)-dione allows researchers to fine-tune its pharmacokinetic profile, ensuring better patient compliance.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields while maintaining purity standards essential for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of the molecule. These synthetic strategies not only highlight the compound's complexity but also underscore the advancements in synthetic chemistry that facilitate such constructions.
From a computational chemistry perspective, molecular modeling studies have provided insights into the binding interactions of this compound with biological targets. These simulations have helped identify key pharmacophoric elements responsible for its activity, guiding further optimization efforts. The integration of experimental data with computational predictions has been instrumental in refining lead compounds into viable drug candidates. Such interdisciplinary approaches are becoming increasingly prevalent in modern drug discovery pipelines.
The environmental impact of synthesizing and utilizing this compound is another critical consideration. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. Solvent-free reactions and catalytic processes have been explored as alternatives to traditional methods, aligning with global sustainability goals. These innovations not only enhance efficiency but also contribute to a more sustainable pharmaceutical industry.
Future directions for research on 2-{(3-Chlorophenyl)aminomethyl}-1H-isoindole-1,3(2H)-dione include exploring its potential as an intermediate in larger drug molecules or as a standalone therapeutic agent. The versatility of its structure allows for diverse modifications that could yield novel compounds with enhanced therapeutic profiles. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible medical breakthroughs.
In conclusion, the compound with CAS No. 57154-20-8 exemplifies the intersection of innovative chemistry and medicinal science. Its unique structural features and functional groups make it a compelling candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like 2-{(3-Chlorophenyl)aminomethyl}-1H-isoindole-1,3(2H)-dione will play an increasingly pivotal role in shaping future treatments across various therapeutic domains.
57154-20-8 (2-{(3-Chlorophenyl)aminomethyl}-1H-isoindole-1,3(2H)-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)